N-(6-methylpyridin-2-yl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide

• IUPAC Name: N-(6-methylpyridin-2-yl)-2-(4-methylpyrimidin-2-yl)oxyacetamide
• InChI: InChI=1S/C13H14N4O2/c1-9-4-3-5-11(15-9)17-12(18)8-19-13-14-7-6-10(2)16-13/h3-7H,8H2,1-2H3,(H,15,17,18)
• InChI Key: TXSBKCZAZRDWPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)COC2=NC=CC(=N2)C
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

N-(6-methylpyridin-2-yl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide, also known as MPMP, is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of N-(6-methylpyridin-2-yl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide is not fully understood. However, it has been suggested that this compound may inhibit the activation of the NF-κB pathway, which plays a key role in the production of pro-inflammatory cytokines and chemokines. In addition, this compound may induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects. In vitro studies have shown that this compound inhibits the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. In addition, this compound has been shown to induce apoptosis in cancer cells. However, the effects of this compound on normal cells and tissues are not fully understood.

Advantages and Limitations for Lab Experiments

N-(6-methylpyridin-2-yl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide has advantages and limitations for lab experiments. One advantage is that this compound is a relatively stable compound that can be stored for long periods of time. In addition, this compound is soluble in water and organic solvents, which makes it easy to use in experiments. However, one limitation is that the yield of this compound obtained using the synthesis methods is not always high. In addition, the effects of this compound on normal cells and tissues need to be further investigated.

Future Directions

There are several future directions for the study of N-(6-methylpyridin-2-yl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide. One direction is to investigate the effects of this compound on normal cells and tissues. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo. In addition, the development of this compound derivatives with improved properties, such as higher potency and selectivity, is another future direction. Finally, the potential application of this compound in the development of anti-inflammatory and anti-cancer drugs should be further explored.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in scientific research. The compound has been synthesized using various methods and has been studied for its anti-inflammatory and anti-cancer properties. The mechanism of action of this compound is not fully understood, but it has been suggested that this compound may inhibit the activation of the NF-κB pathway and induce apoptosis in cancer cells. This compound has advantages and limitations for lab experiments, and there are several future directions for the study of this compound.

Synthesis Methods

The synthesis of N-(6-methylpyridin-2-yl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide has been achieved using various methods. One of the methods involves the reaction of 6-methyl-2-pyridinecarboxylic acid with 4-methyl-2-pyrimidinamine in the presence of acetic anhydride and triethylamine. Another method involves the reaction of 6-methyl-2-pyridinecarboxylic acid with 4-methyl-2-pyrimidinamine in the presence of phosphorus oxychloride and dimethylformamide. The yield of this compound obtained using these methods ranges from 30% to 70%.

Scientific Research Applications

N-(6-methylpyridin-2-yl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide has potential applications in scientific research. The compound has been studied for its anti-inflammatory and anti-cancer properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. In addition, this compound has been shown to induce apoptosis in cancer cells. These properties make this compound a potential candidate for the development of anti-inflammatory and anti-cancer drugs.